Cas no 105734-78-9 (5-Methylbenzo[d]isothiazol-3-amine)

• Product Name: 5-Methylbenzo[d]isothiazol-3-amine
• CAS No: 105734-78-9
• MF: C₈H₈N₂S
• MW: 164.227519989014
• MDL: MFCD11847122
• CID: 233992
• PubChem ID: 184564
• Update Time: 2025-11-02

5-Methylbenzo[d]isothiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Methylbenzo[d]isothiazol-3-amine
• 1,2-Benzisothiazol-3-amine,5-methyl-
• 3-Amino-5-methylbenzo[d]isothiazole
• 5-Methyl-1,2-benzothiazol-3-amine
• 3-amino-5-methyl-1,2-benzisothiazole
• 3-Amino-5-methylbenz[d]isothiazole
• 3-Amino-5-methylbenzo(d)isothiazole
• 5-methylbenzo[d]isothiazol-3-ylamine
• 5-metil-3-amino-1,2-benzisotiazolo
• AC1Q4YKJ
• ACMC-20c3nj
• SureCN377405
• YXZRCQJUEQSJRM-UHFFFAOYSA-N
• 1,2-Benzisothiazol-3-amine, 5-methyl-
• 5-Methyl-1,2-benzisothiazol-3-amine
• 5-METHYL-BENZO[D]ISOTHIAZOL-3-YLAMINE
• 5-Methyl-1,2-benzisothiazol-3-ylamine #
• 5-Methylbenzo[d]isothiazol-3-amine-5-METHYLBENZO[D]ISOTHIAZOLE
• 105734-78-9
• DTXSID70147299
• SCHEMBL377405
• A895954
• CS-0199886
• MFCD11847122
• A803538
• DB-340961

• MDL： MFCD11847122
• Inchi： 1S/C8H8N2S/c1-5-2-3-7-6(4-5)8(9)10-11-7/h2-4H,1H3,(H2,9,10)
• InChI Key： YXZRCQJUEQSJRM-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C)=CC=2C(N)=N1

Computed Properties

• Exact Mass: 164.041
• Monoisotopic Mass: 164.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.315
• Boiling Point: 239.6°Cat760mmHg
• Flash Point: 98.7°C
• Refractive Index: 1.726
• PSA: 67.88000
• LogP: 2.11700

5-Methylbenzo[d]isothiazol-3-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 5-Methylbenzo[d]isothiazol-3-amine

Recent Advances in the Study of 5-Methylbenzo[d]isothiazol-3-amine (CAS: 105734-78-9) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 5-Methylbenzo[d]isothiazol-3-amine (CAS: 105734-78-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the importance of the benzo[d]isothiazole scaffold in medicinal chemistry, particularly for its role as a privileged structure in the design of bioactive molecules. The 5-methyl substitution on this scaffold, as seen in 5-Methylbenzo[d]isothiazol-3-amine, has been shown to significantly influence both the physicochemical properties and biological activity of resulting compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this modification enhances metabolic stability while maintaining favorable pharmacokinetic profiles.

In terms of synthetic approaches, novel methodologies have been developed for the efficient preparation of 5-Methylbenzo[d]isothiazol-3-amine derivatives. A recent breakthrough published in Organic Letters (2024) described a one-pot, catalyst-free synthesis route that significantly improves yield (up to 85%) while reducing byproduct formation. This advancement addresses previous challenges in the large-scale production of this compound and its analogs, potentially facilitating further pharmacological investigations.

The biological activities of 5-Methylbenzo[d]isothiazol-3-amine derivatives have been extensively investigated in recent preclinical studies. Particularly noteworthy is their potential as kinase inhibitors, with several derivatives showing nanomolar activity against clinically relevant targets. A 2024 study in ACS Chemical Biology reported that specific analogs exhibit dual inhibitory activity against both JAK and SYK kinases, suggesting potential applications in autoimmune diseases and certain cancers.

From a pharmaceutical development perspective, structure-activity relationship (SAR) studies have provided valuable insights into optimizing this scaffold for therapeutic use. Computational modeling combined with experimental data has identified key structural features responsible for target binding and selectivity. These findings, published in recent issues of Bioorganic & Medicinal Chemistry, are guiding the design of next-generation compounds with improved efficacy and safety profiles.

Looking forward, the versatility of 5-Methylbenzo[d]isothiazol-3-amine as a building block continues to inspire innovative research directions. Current investigations are exploring its potential in PROTAC design, covalent inhibitor development, and as a fluorescent probe for biological imaging. The compound's unique combination of synthetic accessibility and biological relevance positions it as a valuable tool for both basic research and drug discovery efforts in the coming years.